Cas no 314725-16-1 (methyl 7-hydroxy-1-benzothiophene-5-carboxylate)

methyl 7-hydroxy-1-benzothiophene-5-carboxylate structure
314725-16-1 structure
Product Name:methyl 7-hydroxy-1-benzothiophene-5-carboxylate
CAS No:314725-16-1
MF:C10H8O3S
MW:208.233721733093
CID:1080113
PubChem ID:84780158
Update Time:2025-04-20

methyl 7-hydroxy-1-benzothiophene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 7-hydroxy-1-benzothiophene-5-carboxylate
    • 314725-16-1
    • Methyl7-hydroxybenzo[b]thiophene-5-carboxylate
    • Methyl 7-hydroxybenzo[b]thiophene-5-carboxylate
    • SCHEMBL22606692
    • Inchi: 1S/C10H8O3S/c1-13-10(12)7-4-6-2-3-14-9(6)8(11)5-7/h2-5,11H,1H3
    • InChI Key: BAUPXKYYZZTLHF-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=C(C(=O)OC)C=C(C1=2)O

Computed Properties

  • Exact Mass: 208.01941529g/mol
  • Monoisotopic Mass: 208.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.8Ų

methyl 7-hydroxy-1-benzothiophene-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM516934-1g
Methyl 7-hydroxybenzo[b]thiophene-5-carboxylate
314725-16-1 95%
1g
$*** 2023-03-31

methyl 7-hydroxy-1-benzothiophene-5-carboxylate Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.